Cas no 33696-00-3 (4-bromo-1-methoxy-2-nitro-benzene)

4-bromo-1-methoxy-2-nitro-benzene structure
33696-00-3 structure
Product Name:4-bromo-1-methoxy-2-nitro-benzene
CAS No:33696-00-3
MF:C7H6BrNO3
MW:232.0314412117
MDL:MFCD00055529
CID:93967
PubChem ID:118533
Update Time:2025-04-18

4-bromo-1-methoxy-2-nitro-benzene Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2-nitroanisole
    • 1-Methoxy-2-nitro-4-bromobenzene
    • 4-bromo-1-methoxy-2-nitrobenzene
    • 2-methoxy-5-bromonitrobenzene
    • 2-nitro-4-bromoanisole
    • 3-nitro-4-methoxy bromobenzene
    • 4-brom-2-nitroanisole
    • 4-bromo-1-methoxy-2-nitro-benzene
    • 4-bromo-2-nitro-anisole
    • 4-methoxy-3-nitrobromobenzene
    • 4-methoxy-3-nitrophenyl bromide
    • 4-Bromo-1-(methyloxy)-2-nitrobenzene
    • 4-Bromo-2-nitroanisole, 97%
    • 1-bromo-4-methoxy-3-nitro-benzene
    • 4-Brom-2-nitroanisol
    • AN-584/43409808
    • 4-Bromo-2-nitroanisol
    • B4010
    • PS-4746
    • NS00029526
    • J-514558
    • SCHEMBL311157
    • 33696-00-3
    • MFCD00055529
    • DTXSID30187378
    • 4-bromo-2-nitro anisole
    • AM808248
    • SCHEMBL12992617
    • W-202382
    • ORBHQHXVVMZIDP-UHFFFAOYSA-N
    • FT-0600889
    • Benzene, 4-bromo-1-methoxy-2-nitro-
    • EINECS 251-642-5
    • SY016996
    • AKOS000265435
    • EN300-160502
    • CS-W009144
    • 4-Bromo-2-nitroanisole2-Methoxy-5-bromonitrobenzene
    • DB-006704
    • MDL： MFCD00055529
    • Inchi： 1S/C7H6BrNO3/c1-12-7-3-2-5(8)4-6(7)9(10)11/h2-4H,1H3
    • InChI Key： ORBHQHXVVMZIDP-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])OC

Computed Properties

  • Exact Mass: 230.95300
  • Monoisotopic Mass: 230.953
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 55A^2

Experimental Properties

  • Density: 1.640
  • Melting Point: 85.0 to 89.0 deg-C
  • Boiling Point: 303.3°C at 760 mmHg
  • Flash Point: 137.2℃
  • Refractive Index: 1.581
  • PSA: 55.05000
  • LogP: 2.88910

4-bromo-1-methoxy-2-nitro-benzene Security Information

4-bromo-1-methoxy-2-nitro-benzene Customs Data

  • HS CODE：2909309090
  • Customs Data：

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4-bromo-1-methoxy-2-nitro-benzene Pricemore >>

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4-bromo-1-methoxy-2-nitro-benzene Production Method

4-bromo-1-methoxy-2-nitro-benzene Related Literature

  • 1. Reactions in strongly basic solutions. Part II. Correlations of the rates of alkaline hydrolysis of 1-substituted 2- and 4-nitrobenzenes and 4-substituted 1-methoxy-2-nitrobenzenes in aqueous dimethyl sulphoxide with an acidity function
    K. Bowden,R. S. Cook J. Chem. Soc. B 1971 1765
  • 2. 156. Sulphonamides as a source of quinones
    F. Bell J. Chem. Soc. 1960 769
  • 3. Electrophilic aromatic substitution. Part XV. The kinetics, mechanism, and products of nitrodebromination in sulphuric acid
    Roy B. Moodie,Kenneth Schofield,John B. Weston J. Chem. Soc. Perkin Trans. 2 1976 1089
  • 4. The effect of ortho substituents on the mechanism of aromatic nucleophilic substitution reactions in dipolar aprotic solvents
    Thomas A. Emokpae,Patrick U. Uwakwe,Jack Hirst J. Chem. Soc. Perkin Trans. 2 1993 125

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